1-[1-(4-Methylphenyl)cyclopropyl]ethanone

• Molecular Formula: C12H14O
• Molecular Weight: 174.24 g/mol
• IUPAC Name: 1-[1-(4-methylphenyl)cyclopropyl]ethanone
• InChI: InChI=1S/C12H14O/c1-9-3-5-11(6-4-9)12(7-8-12)10(2)13/h3-6H,7-8H2,1-2H3
• InChI Key: USNDIAMZJWCEJK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2(CC2)C(=O)C

Description

1-[1-(4-Methylphenyl)cyclopropyl]ethanone is a useful research compound. Its molecular formula is C12H14O and its molecular weight is 174.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

507 mg of sodium hydride (55% in paraffin oil) is introduced into 20 ml of dimethylformamide under nitrogen at 0° C., and 1.36 g of trimethylsulfonium iodide is added. After 30 minutes at this temperature, 845 mg of ketone 40 is added in drops to 4 ml of dimethylformamide. It is stirred for 1 more hour at 0° C., then quenched with sodium chloride solution, extracted with ethyl acetate, dried on sodium sulfate and concentrated by evaporation. After chromatography on silica gel with ethyl acetate/hexane, 447 mg of title compound 41 is obtained as a colorless oil.